Cas no 2228539-51-1 (tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate
• CAS No: 2228539-51-1
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6149417
• PubChem ID: 165781670
• Update Time: 2025-05-19

tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate
• 2228539-51-1
• EN300-1876118
• tert-butyl N-[3-(3-amino-1-hydroxypropyl)-4-chlorophenyl]carbamate

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(19)17-9-4-5-11(15)10(8-9)12(18)6-7-16/h4-5,8,12,18H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： HZEPJEBOKIGYFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CCN)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate

Introduction to Tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate (CAS No. 2228539-51-1)

Tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228539-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) linked to a tert-butyl group and an aromatic ring substituted with a chloro and amino functional groups. The unique structural features of this molecule make it a promising candidate for various applications, particularly in drug discovery and development.

The structure of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate is meticulously designed to enhance its pharmacological properties. The tert-butyl group, attached to the carbamate moiety, contributes to the compound's stability and solubility, while the 3-(3-amino-1-hydroxypropyl) side chain introduces a hydrophilic character, facilitating interactions with biological targets. The aromatic ring, substituted with a chloro group at the 4-position and an amino group at the 3-position, further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity.

In recent years, there has been growing interest in carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents, including herbicides, insecticides, and pharmaceuticals. The pharmacological significance of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate lies in its potential as a lead compound for developing novel therapeutic agents. Its unique structural framework allows for selective interaction with biological receptors, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its potential application in neurological disorders. Recent studies have demonstrated that carbamate derivatives exhibit inhibitory effects on enzymes such as acetylcholinesterase, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The presence of both amino and hydroxyl groups in the side chain of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate enhances its ability to interact with these enzymes, potentially leading to the development of new treatments for neurodegenerative diseases.

Moreover, this compound has shown promise in anti-inflammatory applications. Inflammation is a key pathological process underlying numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Research indicates that carbamates can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate make it a suitable candidate for inhibiting these enzymes, thereby reducing inflammation and alleviating associated symptoms.

The synthesis of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of an intermediate containing the carbamate functional group, followed by functionalization with the 3-(3-amino-1-hydroxypropyl) side chain. The final step involves introducing the chloro and amino substituents on the aromatic ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

In terms of analytical characterization, tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate can be analyzed using various spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) can be used for quantitative analysis and purification purposes.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical studies have shown that it exhibits significant inhibitory activity against various target enzymes and receptors relevant to neurological disorders. For instance, it has demonstrated potent acetylcholinesterase inhibition, which could be beneficial in treating cognitive impairments associated with Alzheimer's disease. Furthermore, its anti-inflammatory properties have been observed in animal models of inflammation, suggesting potential therapeutic applications in chronic inflammatory diseases.

One notable aspect of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate is its favorable pharmacokinetic profile. Studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability, making it suitable for systemic administration. The presence of polar functional groups enhances its solubility in aqueous media, facilitating formulation into various dosage forms such as tablets and capsules.

The future prospects for this compound are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential side effects. Computational modeling techniques such as molecular docking have been employed to predict binding interactions between tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate and biological targets, providing insights into its mechanism of action.

In conclusion, tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-chlorophenylcarbamate (CAS No. 2228539-51-1) is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to interact with key biological targets makes it a valuable lead compound for developing novel therapeutic agents for neurological disorders and anti-inflammatory conditions. Further research is warranted to fully explore its pharmacological properties and clinical potential.